molecular formula C11H12BrN3O B8429465 7-Amino-2-Isopropyl-4-bromo-2H-phthalazin-1-one

7-Amino-2-Isopropyl-4-bromo-2H-phthalazin-1-one

Cat. No.: B8429465
M. Wt: 282.14 g/mol
InChI Key: FOBSJXJKBZHAAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Amino-2-Isopropyl-4-bromo-2H-phthalazin-1-one is a useful research compound. Its molecular formula is C11H12BrN3O and its molecular weight is 282.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12BrN3O

Molecular Weight

282.14 g/mol

IUPAC Name

7-amino-4-bromo-2-propan-2-ylphthalazin-1-one

InChI

InChI=1S/C11H12BrN3O/c1-6(2)15-11(16)9-5-7(13)3-4-8(9)10(12)14-15/h3-6H,13H2,1-2H3

InChI Key

FOBSJXJKBZHAAY-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1C(=O)C2=C(C=CC(=C2)N)C(=N1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-Nitro-2-Isopropyl-4-bromo-2H-phthalazin-1-one (4.6 g, 0.015 mol) was dissolved in a 5:1 mixture of ethanol and water (150 ml). To this solution was added iron powder (2.14 g, 0.039 mol) and concentrated hydrochloric acid (1 ml), the mixture was heated to 80° C. for three hours. After this time, the reaction mixture was cooled to room temperature and filtered through a pad of celite, the celite was washed with ethanol (100 ml), and the solution was concentrated under vacuum to give the title compound (4.2 g, 98% yield) as a white solid.
Name
7-Nitro-2-Isopropyl-4-bromo-2H-phthalazin-1-one
Quantity
4.6 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two
Name
Quantity
2.14 g
Type
catalyst
Reaction Step Two
Yield
98%

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